Cas no 1261772-55-7 (3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl)
3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl
-
- Inchi: 1S/C14H5ClF8/c15-4-5-1-6(3-7(2-5)14(21,22)23)8-9(16)11(18)13(20)12(19)10(8)17/h1-3H,4H2
- InChI Key: IKQYCCPOEATAGR-UHFFFAOYSA-N
- SMILES: ClCC1=CC(C(F)(F)F)=CC(=C1)C1C(=C(C(=C(C=1F)F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 387
- XLogP3: 5.3
- Topological Polar Surface Area: 0
3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011002384-1g |
3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl |
1261772-55-7 | 97% | 1g |
1,519.80 USD | 2021-07-05 |
3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl
Comprehensive Overview of 3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl (CAS No. 1261772-55-7)
The compound 3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl (CAS No. 1261772-55-7) is a highly specialized fluorinated biphenyl derivative. Its unique structure, featuring a chloromethyl group and multiple fluorine substitutions, makes it a valuable intermediate in advanced chemical synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both pentafluoro and trifluoromethyl groups enhances its reactivity and stability, making it a sought-after building block for complex molecular architectures.
In recent years, the demand for fluorinated compounds has surged, driven by their exceptional properties such as thermal stability, chemical resistance, and bioavailability. 3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl aligns with this trend, offering a versatile platform for designing next-generation materials and bioactive molecules. Its CAS No. 1261772-55-7 is frequently searched in scientific databases, reflecting its growing importance in research and development. The compound's ability to act as a precursor for heterocyclic synthesis and cross-coupling reactions further underscores its utility in modern organic chemistry.
One of the key advantages of 3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical manufacturing, this compound's efficient synthesis routes and minimal environmental impact are gaining attention. Researchers are exploring its use in catalysis and renewable energy applications, where its fluorinated backbone can improve performance and durability. The compound's high purity and consistent quality are critical for ensuring reproducible results in laboratory and industrial settings.
The pharmaceutical industry, in particular, has shown significant interest in CAS No. 1261772-55-7 due to its potential in drug discovery. Fluorinated compounds are known to enhance the metabolic stability and bioavailability of active pharmaceutical ingredients (APIs). 3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl can serve as a key intermediate in the synthesis of fluoroquinolones, antiviral agents, and other therapeutic molecules. Its role in medicinal chemistry is further highlighted by its ability to modulate the physicochemical properties of drug candidates, improving their efficacy and safety profiles.
From a material science perspective, 3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl offers exciting possibilities. Its fluorinated structure can be incorporated into high-performance polymers, liquid crystals, and electronic materials, where it contributes to enhanced thermal and chemical resistance. The compound's unique electronic properties also make it a candidate for use in organic semiconductors and optoelectronic devices, aligning with the growing demand for advanced materials in the tech industry.
In conclusion, 3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl (CAS No. 1261772-55-7) is a multifaceted compound with broad applications across multiple industries. Its fluorinated backbone, reactivity, and versatility make it a valuable asset in chemical research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovations spanning pharmaceuticals, materials, and sustainable chemistry.
1261772-55-7 (3'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)